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Compound of Interest

Compound Name: urolithin M5

Cat. No.: B1258381 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of research compounds like urolithin M5 is paramount. This document provides

immediate safety protocols, logistical information, and disposal plans to foster a secure

laboratory environment.

Personal Protective Equipment (PPE)
While a safety data sheet from one supplier suggests urolithin M5 is not considered

hazardous under specific regulations, it is crucial to treat all research chemicals with a high

degree of caution.[1] All products of this nature should be handled exclusively by personnel

trained in laboratory procedures.[2] The following personal protective equipment is

recommended as a minimum standard to ensure safety and minimize exposure.
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PPE Category Item Specification

Eye Protection Safety Goggles or Glasses

Must meet ANSI Z87.1

standards and include side

shields to protect against

splashes.[3]

Hand Protection Disposable Nitrile Gloves

Provides protection against

incidental chemical contact.

For extended contact or

immersion, consider heavier-

duty gloves and consult

manufacturer compatibility

data.[3]

Body Protection Laboratory Coat

A standard lab coat is essential

to protect skin and personal

clothing from potential spills.[4]

Respiratory Protection Not Generally Required

Use in a well-ventilated area. If

creating aerosols or dust, a

fume hood or a fitted N95

respirator should be used.

Foot Protection Closed-Toe Shoes
Imperative to protect feet from

spills and falling objects.[4]

Experimental Protocol: Safe Handling of Urolithin
M5
This step-by-step guide outlines the procedural workflow for handling urolithin M5, from initial

preparation to final disposal, ensuring minimal risk.

1. Preparation and Planning:

Conduct a pre-operational hazard assessment to identify specific risks associated with your

experiment.

Ensure all necessary PPE is readily available and in good condition.
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Verify that a chemical spill kit is accessible and that you are trained in its use.

Prepare your designated workspace in a well-ventilated area, preferably within a fume hood

if handling powders or creating solutions.

2. Handling and Use:

Before use, allow the container of urolithin M5 to equilibrate to room temperature to prevent

condensation, as the compound can be hygroscopic.[2]

Don the appropriate PPE as outlined in the table above.

When weighing the solid material, perform this task in a fume hood or a ventilated balance

enclosure to avoid inhalation of any fine particulates.

If preparing a solution, add the solvent to the urolithin M5 slowly to prevent splashing.

Urolithin M5 is soluble in DMSO and ethanol.[5]

Handle all solutions containing urolithin M5 with the same care as the solid compound.

3. Storage:

Urolithin M5 should be stored at 4°C for long-term stability (up to 6 months).[2] For very

long-term storage, -20°C is recommended.[5][6]

Store in a tightly sealed container, under an inert atmosphere if possible, and protect from

moisture.[2][6]

4. Disposal:

All waste materials, including empty containers, contaminated gloves, and bench paper,

should be disposed of as chemical waste.

Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose

of urolithin M5 down the drain.

Consult your institution's Environmental Health and Safety (EHS) office for specific disposal

procedures.
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Workflow for Safe Handling of Urolithin M5
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Caption: A workflow diagram illustrating the key procedural steps for the safe handling of

urolithin M5 in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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